2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol

• IUPAC Name: 2-ethylsulfanyl-4,6-dimethyl-1H-benzimidazol-5-ol
• InChI: InChI=1S/C11H14N2OS/c1-4-15-11-12-8-5-6(2)10(14)7(3)9(8)13-11/h5,14H,4H2,1-3H3,(H,12,13)
• InChI Key: LJOGHDBYTFSVED-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(N1)C=C(C(=C2C)O)C
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol

Description

2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol, also known as DMET, is a benzimidazole derivative that has shown promising results in scientific research. This compound has been studied for its potential as an anti-cancer agent, as well as its effects on other physiological processes. In

Mechanism of Action

The mechanism of action of 2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol is not fully understood, but it is believed to involve the inhibition of tubulin polymerization. Tubulin is a protein that is essential for cell division, and this compound has been shown to disrupt this process, leading to the inhibition of cancer cell growth. This compound has also been found to inhibit the activity of certain enzymes, such as COX-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to inhibit platelet aggregation, which could have implications for the treatment of cardiovascular disease. This compound has also been found to have antioxidant properties, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol as a research tool is its specificity for tubulin. This allows researchers to study the effects of tubulin inhibition on various physiological processes. However, this compound has also been found to have some toxicity, which could limit its use in certain experiments. Additionally, this compound has a low solubility in water, which could make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research on 2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol. One area of interest is the development of more potent and selective tubulin inhibitors. Another area of research is the potential use of this compound in combination with other anti-cancer agents, such as chemotherapy drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of 2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol involves the reaction of 2-mercaptoaniline with methyl isobutyrate, followed by the addition of ethyl iodide and sodium hydroxide. This reaction results in the formation of this compound as a white crystalline solid. The purity of this compound can be confirmed by NMR and HPLC analysis.

Scientific Research Applications

2-(ethylthio)-5,7-dimethyl-1H-benzimidazol-6-ol has been studied extensively for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been studied for its effects on other physiological processes, such as its ability to inhibit platelet aggregation and its potential as an anti-inflammatory agent.